Cas no 1250706-07-0 (N-ethyl-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine)

• Product Name: N-ethyl-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine
• CAS No: 1250706-07-0
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 5743932
• PubChem ID: 62595588
• Update Time: 2025-05-26

N-ethyl-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• ETHYL-(3-ISOPROPYL-[1,2,4]OXADIAZOL-5-YL)-AMINE
• EN300-1255719
• N-ethyl-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine
• 1250706-07-0
• AKOS011887494
• 1,2,4-Oxadiazol-5-amine, N-ethyl-3-(1-methylethyl)-

• Inchi： 1S/C7H13N3O/c1-4-8-7-9-6(5(2)3)10-11-7/h5H,4H2,1-3H3,(H,8,9,10)
• InChI Key： PPDHQVQSEOEXIQ-UHFFFAOYSA-N
• SMILES： O1C(NCC)=NC(C(C)C)=N1

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51Ų

Experimental Properties

• Density: 1.072±0.06 g/cm3(Predicted)
• Boiling Point: 231.7±23.0 °C(Predicted)
• pka: 2.27±0.48(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-ethyl-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine

N-ethyl-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine (CAS No. 1250706-07-0): A Comprehensive Overview

N-ethyl-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine (CAS No. 1250706-07-0) is a specialized organic compound belonging to the 1,2,4-oxadiazole family. This heterocyclic structure is increasingly recognized for its potential applications in pharmaceuticals, agrochemicals, and material science. The compound's unique molecular architecture, featuring an ethyl and isopropyl substitution pattern, contributes to its distinct physicochemical properties, making it a subject of growing interest among researchers and industry professionals.

The 1,2,4-oxadiazole core is a versatile scaffold known for its stability and bioactivity. In recent years, derivatives like N-ethyl-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine have garnered attention due to their potential roles in drug discovery, particularly in targeting enzymes and receptors. Searches for "oxadiazole derivatives in medicine" or "CAS 1250706-07-0 applications" reflect the compound's relevance in cutting-edge research. Its synthesis often involves cyclization reactions, with methodologies optimized for yield and purity—a topic frequently explored in academic literature.

From an industrial perspective, N-ethyl-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine is investigated for its utility in agrochemical formulations. The compound's structural motifs align with trends in sustainable crop protection, addressing queries like "eco-friendly oxadiazole-based pesticides." Its potential as a building block for advanced materials—such as polymers with tailored thermal stability—also aligns with searches for "high-performance heterocyclic compounds."

Analytical characterization of CAS No. 1250706-07-0 typically employs techniques like NMR, HPLC, and mass spectrometry, ensuring compliance with regulatory standards. Discussions around "oxadiazole purity analysis" highlight the importance of rigorous quality control in both research and commercial settings. Furthermore, the compound's solubility and stability profiles are critical for formulation scientists, addressing common questions like "how to enhance oxadiazole bioavailability."

In summary, N-ethyl-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine represents a promising candidate for multidisciplinary applications. Its integration into innovative solutions—from therapeutics to materials—underscores the value of heterocyclic chemistry in addressing contemporary challenges. As interest in sustainable and efficient chemical solutions grows, this compound is poised to remain a focal point in scientific and industrial discourse.